Cas no 2138180-85-3 (Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro-
• CAS No: 2138180-85-3
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 5299333
• Update Time: 2025-06-12

Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[(2-ethoxyethyl)(methyl)amino]-2,2-difluoropropanoic acid
• 3-[2-Ethoxyethyl(methyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro-

• Inchi： 1S/C8H15F2NO3/c1-3-14-5-4-11(2)6-8(9,10)7(12)13/h3-6H2,1-2H3,(H,12,13)
• InChI Key： YGQIIFQOKISQFS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)CCOCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 187
• XLogP3: -1.6
• Topological Polar Surface Area: 49.8

Additional information on Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro-

Comprehensive Overview of Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro- (CAS No. 2138180-85-3)

Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro- (CAS No. 2138180-85-3) is a fluorinated organic compound with a unique molecular structure that combines a propanoic acid backbone with difluoro and methylamino-ethoxyethyl substituents. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty materials. Researchers and industry professionals are increasingly exploring its properties, such as its solubility, stability, and reactivity, to unlock new possibilities in synthetic chemistry and material science.

The growing interest in fluorinated compounds like Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro- is driven by their ability to enhance the bioavailability and metabolic stability of active ingredients. This aligns with current trends in drug discovery, where fluorine incorporation is a key strategy to improve pharmacokinetics. Additionally, the compound's ethoxyethyl-methylamino moiety offers versatility in chemical modifications, making it a valuable intermediate for designing novel molecules with tailored properties.

From an environmental and sustainability perspective, the synthesis and application of CAS No. 2138180-85-3 are being scrutinized for greener alternatives. The demand for eco-friendly fluorination methods and biodegradable derivatives is rising, reflecting broader industry shifts toward sustainable chemistry. Researchers are investigating catalytic processes and renewable feedstocks to reduce the environmental footprint of producing such specialized chemicals.

In the realm of material science, Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro- is being studied for its potential in creating advanced polymers and coatings. Its difluoro group can impart hydrophobicity and chemical resistance, while the ethoxyethyl chain may enhance flexibility. These attributes are highly sought after in industries ranging from electronics to automotive, where performance and durability are critical.

For those searching for CAS No. 2138180-85-3 suppliers or synthesis protocols, it is essential to note that the compound's commercial availability is still limited. However, custom synthesis services and academic collaborations are viable routes for obtaining this material. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structure, ensuring reliable results in research and development.

Looking ahead, the future of Propanoic acid, 3-[(2-ethoxyethyl)methylamino]-2,2-difluoro- lies in interdisciplinary innovation. Combining insights from medicinal chemistry, green chemistry, and material engineering will likely yield breakthroughs in its applications. As the scientific community continues to explore its potential, this compound may soon play a pivotal role in addressing some of the most pressing challenges in modern science and technology.